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Compound of Interest |

Compound Name: 2-Ethoxyisonicotinic acid
CAS No.: 91940-86-2
Cat. No.: B1583023
- 7

Executive Summary & Chemical Profile[2][3][4][5]

2-Ethoxyisonicotinic acid (CAS: 91940-86-2) is a specialized pyridine derivative utilized
primarily as a building block in the synthesis of pharmaceuticals, particularly kinase inhibitors
and LPAR modulators.[1] Its structure features a pyridine ring substituted with a carboxylic acid
at the C4 position and an ethoxy group at the C2 position.[1] This specific substitution pattern
imparts unigue electronic properties, modulating the basicity of the pyridine nitrogen and the
lipophilicity of the molecule compared to the parent isonicotinic acid.[1]

This guide provides an authoritative framework for the safe handling, storage, and
experimental utilization of this compound, ensuring data integrity and personnel safety in drug
discovery workflows.[1]

Physicochemical Specifications

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1583023?utm_src=pdf-interest
https://www.benchchem.com/product/b1583023?utm_src=pdf-body
https://patents.google.com/patent/US2748137A/en
https://patents.google.com/patent/US2748137A/en
https://patents.google.com/patent/US2748137A/en
https://patents.google.com/patent/US2748137A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Specification

Chemical Name 2-Ethoxy-4-pyridinecarboxylic acid

CAS Number 91940-86-2

Molecular Formula CsHoNO3

Molecular Weight 167.16 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility Soluble.in DMSO, DMF, Methanol; Sparingly
soluble in water (pH dependent)

Acidity (pKa) ~4.9 (COOH), ~3.5 (Pyridine N - estimated)

. Dry, Room Temperature (Short-term); 2—-8°C
Storage Requirement
(Long-term)

Safety & Hazard Assessment (GHS Standards)

While 2-Ethoxyisonicotinic acid is a stable organic intermediate, it exhibits irritant properties
consistent with pyridine carboxylic acids.[1] Adherence to the following safety protocols is
mandatory.

Hazard Classification (GHS)

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N95 respirator or P100 filter if dust formation is likely.[1]

e Ocular: Chemical safety goggles (ANSI Z87.1). Face shield recommended during large-scale
weighing.[1]
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e Dermal: Nitrile gloves (minimum thickness 0.11 mm). Lab coat with extended cuffs.[1]

Emergency Response Protocol

o Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if
present.[1][2]

» Skin Contact: Wash with non-abrasive soap and copious water.[1]

« Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

Storage & Stability Protocols

Proper storage is critical to prevent hydrolysis or decarboxylation over extended periods,
although the ethoxy ether linkage is generally robust.[1]

A. Environmental Controls[6][7]

o Temperature: Store at 2°C to 8°C for long-term (>3 months) preservation. Room temperature
(20-25°C) is acceptable for active working stocks used within 30 days.[1]

o Atmosphere: Hygroscopic potential exists due to the carboxylic acid moiety.[1] Store under
an inert atmosphere (Nitrogen or Argon) in tightly sealed vials.

 Light: Protect from direct sunlight.[1][2] Amber glass vials are recommended.

B. Shelf-Life Management[6]

e Solid State: Stable for >2 years if stored desiccated at 4°C.

e Solution State (DMSO): Stable for 1-3 months at -20°C. Avoid repeated freeze-thaw cycles
which can induce precipitation or degradation.[1]

Visualization: Storage & Handling Workflow
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Figure 1: Decision logic for the storage and preparation of 2-Ethoxyisonicotinic acid to
maximize stability.

Handling & Solubilization Protocols
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The solubility of 2-Ethoxyisonicotinic acid is dictated by its zwitterionic potential.[1] The
pyridine nitrogen can accept a proton, while the carboxylic acid can donate one.[1]

Solvent Compatibility Guide[6]

o DMSO (Dimethyl Sulfoxide):Preferred. Excellent solubility (>50 mM).[1] Ideal for biological
assays and stock solutions.[1]

» Methanol/Ethanol: Good solubility. Suitable for chemical synthesis reactions.[3][4]
o Water: Poor solubility at neutral pH.[1]

o To dissolve in water: Add 1.0 equivalent of NaOH to form the sodium salt (Sodium 2-
ethoxyisonicotinate), or dissolve in dilute acid (HCI) to form the pyridinium salt.[1]

¢ Dichloromethane (DCM): Moderate to poor. May require a co-solvent (e.g., small amount of
Methanol) or conversion to the acid chloride/ester.[1]

Protocol: Preparation of 50 mM Stock Solution (10 mL)

e Calculate Mass:

¢ Weighing: Accurately weigh 83.6 mg of 2-Ethoxyisonicotinic acid into a sterile 15 mL
conical tube or glass vial.

¢ Solvent Addition: Add 10 mL of anhydrous DMSO.

o Mixing: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water bath
at 37°C for 5 minutes.

» Sterilization (Optional): If used for cell culture, filter through a 0.22 um PTFE (hydrophobic)
syringe filter. Do not use Nylon filters with DMSO.[1]

Visualization: Solubility Decision Tree
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Figure 2: Logic flow for selecting the appropriate solvent system based on experimental

application.[1]

Experimental Application: Amide Coupling Protocol

A common application of 2-Ethoxyisonicotinic acid is coupling with amines to form amide
derivatives (e.g., for fragment-based drug design).[1]

Reagents

Acid: 2-Ethoxyisonicotinic acid (1.0 equiv)[1]

Amine: Target amine (1.1 equiv)

Coupling Agent: HATU or EDC/HOBL (1.2 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: DMF (Dimethylformamide) or DCM

Step-by-Step Procedure

 Activation: In a round-bottom flask, dissolve 2-Ethoxyisonicotinic acid in dry DMF (0.1 M

concentration).
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» Base Addition: Add DIPEA and stir at Room Temperature (RT) for 5 minutes.

e Coupling Agent: Add HATU. Stir for 10-15 minutes to form the activated ester. Note: The
solution may turn slightly yellow.[1]

o Amine Addition: Add the target amine.
e Reaction: Stir at RT for 2—12 hours. Monitor conversion by TLC or LC-MS.[1]

o Work-up: Dilute with Ethyl Acetate, wash with saturated NaHCOs (to remove unreacted acid),
water, and brine. Dry over Na2S0Oa4 and concentrate.

Quality Control & Verification

To ensure experimental success, verify the identity and purity of the material upon receipt and
before critical campaigns.[1]

e 1H NMR (DMSO-d6): Look for the characteristic ethoxy triplet (~1.3 ppm) and quartet (~4.3
ppm).[1] The pyridine protons will appear in the aromatic region (approx 7.0 - 8.5 ppm).[1]

e HPLC: Run on a C18 column using a Water/Acetonitrile gradient (+0.1% Formic Acid). The
ethoxy group increases retention time relative to unsubstituted isonicotinic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://patents.google.com/patent/US2748137A/en
https://patents.google.com/patent/US2748137A/en
https://datasheets.scbt.com/sds/aghs/en/sc-298426.pdf
https://www.3asenrise.com/default/organic-chemistry.html?cat=91&p=2&price=100-110%2C100-200%2C-1000%2C-10000%2C-100000&size=6%2C7%2C8%2C11%2C71%2C77%2C80
https://cymitquimica.com/cas/1570-45-2/
https://www.benchchem.com/product/b1583023#handling-and-storage-of-2-ethoxyisonicotinic-acid
https://www.benchchem.com/product/b1583023#handling-and-storage-of-2-ethoxyisonicotinic-acid
https://www.benchchem.com/product/b1583023#handling-and-storage-of-2-ethoxyisonicotinic-acid
https://www.benchchem.com/product/b1583023#handling-and-storage-of-2-ethoxyisonicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583023?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

